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Compound of Interest

Compound Name: Tetratriacontane

Cat. No.: B080029

Authored for: Researchers, scientists, and drug development professionals.

Foreword: This document provides a comprehensive overview of tetratriacontane as a phase
change material (PCM) for thermal energy storage (TES) applications. It includes detailed
application notes, experimental protocols for characterization, and data presented in a
structured format for ease of reference.

Introduction to Tetratriacontane as a Phase Change
Material

Tetratriacontane (C34H70) is a long-chain n-alkane that exhibits excellent potential as an
organic phase change material for thermal energy storage.[1][2] Like other paraffin waxes, it
stores and releases a significant amount of thermal energy at a nearly constant temperature
during its solid-liquid phase transition.[1][2] This characteristic makes it suitable for a variety of
applications where precise temperature control is crucial. Organic PCMs, including
tetratriacontane, are known for their chemical stability, congruent melting and freezing
behavior, and lack of supercooling.

Thermophysical Properties of Tetratriacontane

A summary of the key thermophysical properties of tetratriacontane is presented in the table
below. These properties are essential for designing and modeling thermal energy storage
systems.
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Property Value Unit References

General Properties

Chemical Formula CsaH70 - [2]
Molar Mass 478.92 g/mol

Melting Point 72-75 °C

Boiling Point 482.4 °C

Thermal Storage

Properties
Latent Heat of Fusion 95.64 kJ/mol
~200 Jig Calculated

Specific Heat

Capacity (Solid, at 887.4 J/mol-K
303 K)
~1.85 J/g-K Calculated

Specific Heat

Capacity (Liquid, at 1149 J/mol-K
353 K)
~2.40 Jig-K Calculated

Physical Properties

Density 0.812 g/cm3
Thermal Conductivity )
] Data not available W/m-K
(Solid)
Thermal Conductivity )
Data not available W/m-K

(Liquid)

Note: The density value is not specified for the solid or liquid phase in the search results. The
latent heat of fusion in J/g and specific heat capacities in J/g-K were calculated from the molar
values using the molar mass. Thermal conductivity data for tetratriacontane was not found; for
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reference, the thermal conductivity of solid and liquid lauric acid (another organic PCM) are
0.193 W/m-K and 0.143 W/m-K, respectively.

Applications in Thermal Energy Storage

Tetratriacontane's melting point of around 72-75°C makes it a suitable candidate for a range
of medium-temperature thermal energy storage applications, including:

o Solar Energy Systems: Storing solar thermal energy for water heating and space heating.

o Waste Heat Recovery: Capturing and storing waste heat from industrial processes for later
use.

o Thermal Management of Electronics: Maintaining stable operating temperatures for
electronic components.

» Building Temperature Regulation: Incorporation into building materials to passively regulate
indoor temperatures.

Experimental Protocols

This section outlines key experimental protocols for characterizing tetratriacontane as a phase
change material.

Determination of Thermal Properties using Differential
Scanning Calorimetry (DSC)

This protocol describes the measurement of melting temperature and latent heat of fusion.

Workflow for DSC Analysis of Tetratriacontane
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Sample Preparation

Weigh 5-10 mg of tetratriacontane into an aluminum DSC pan.

'

E—iermetically seal the pan to prevent sublimation)

'

E’repare an empty, sealed aluminum pan as a reference)
- J

DSC Medsurement

Glace the sample and reference pans into the DSC cell)

'

[Equilibrate the system at a temperature well below the melting point (e.g., 30°C))

'

Geat the sample at a controlled rate (e.g., 10°C/min) to a temperature above the melting point (e.g., 100°CD

'

E—Iold isothermally for a few minutes to ensure complete melting)

'

[Cool the sample at the same controlled rate back to the starting temperature)

Data Analysis
Y

Determine the onset temperature of the endothermic peak (melting point).

'

Integrate the area of the melting peak to calculate the latent heat of fusion.

'

Gnalyze the cooling curve to determine the solidification point and latent heat of solidification)
- J

Click to download full resolution via product page

Caption: Workflow for determining thermal properties of tetratriacontane using DSC.
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Detailed Protocol:
e Sample Preparation:

o Accurately weigh 5-10 mg of high-purity tetratriacontane into a standard aluminum DSC
pan.

o Hermetically seal the pan using a press to prevent any mass loss during heating.
o Prepare an identical empty, sealed aluminum pan to be used as a reference.
e DSC Instrument Setup:

o Place the sample pan and the reference pan in their respective positions within the DSC
instrument.

o Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50
mL/min) to provide a stable thermal environment.

e Thermal Program:

[¢]

Equilibrate the sample at a temperature at least 20°C below the expected melting point
(e.g., 30°C) for 5 minutes to ensure thermal stability.

o Ramp the temperature at a controlled heating rate (e.g., 10°C/min) to a temperature at
least 20°C above the completion of melting (e.g., 100°C).

o Hold the sample at the upper temperature for 2-5 minutes to ensure complete melting.

o Cool the sample back to the initial temperature at the same controlled rate (e.g.,
10°C/min).

o Data Analysis:

o From the resulting thermogram, determine the onset temperature of the endothermic
peak, which corresponds to the melting temperature.
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o Integrate the area under the melting peak to calculate the latent heat of fusion (AHfus).
The instrument software typically performs this calculation.

o Similarly, analyze the exothermic peak on the cooling curve to determine the solidification
temperature and latent heat of solidification.

Thermal Cycling Stability Test

This protocol assesses the long-term thermal reliability of tetratriacontane.

Logical Flow for Thermal Cycling Stability Test

Click to download full resolution via product page
Caption: Logical flow for assessing the thermal cycling stability of tetratriacontane.
Detailed Protocol:
e Sample Preparation:

o Encapsulate several samples of tetratriacontane (e.g., 1-2 grams each) in sealed glass
vials or other suitable containers.

o Reserve a few samples as a baseline (0 cycles).
« Initial Characterization:

o Perform DSC analysis on the baseline samples to determine the initial melting
temperature and latent heat of fusion.

e Thermal Cycling:
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o Place the remaining samples in a programmable oven or thermal cycler.

o Subject the samples to repeated thermal cycles. Each cycle should consist of:

Heating to a temperature above the melting point of tetratriacontane (e.g., 90°C).

A dwell time at the high temperature to ensure complete melting (e.g., 30 minutes).

Cooling to a temperature below the solidification point (e.g., 50°C).

A dwell time at the low temperature to ensure complete solidification (e.g., 30 minutes).

¢ Periodic Characterization:

o At predetermined cycle intervals (e.g., 100, 500, 1000, 2000 cycles), remove one or more
samples from the thermal cycler.

o Perform DSC analysis on these cycled samples to measure their melting temperature and
latent heat of fusion.

e Data Analysis:
o Compare the thermal properties of the cycled samples to the baseline samples.

o Calculate the percentage change in melting temperature and latent heat of fusion as a
function of the number of cycles. A change of less than 10% after a large number of cycles
(e.g., >1000) is generally considered good stability.

Preparation of Form-Stable Composite PCM

To overcome the issue of leakage in the liquid state, tetratriacontane can be incorporated into
a supporting matrix to create a form-stable composite PCM.

Workflow for Preparing a Form-Stable Composite PCM
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Materials
Cl'etratriacontane (PCMD Gorous Matrix (e.g., Expanded Graphite, Porous CeramicsD
4 . I
Preparation

y

(Melt the tetratriacontane)

Cnfiltrate the molten tetratriacontane into the porous matrix under vacuum)

l

Cool the composite to solidify the PCM.
- J

/

Characterization

Leakage Test
DSC Analysis

Ghermal Conductivity Measuremeng
\o 4

Click to download full resolution via product page

Caption: General workflow for preparing and characterizing a form-stable composite PCM.

Detailed Protocol (Vacuum Impregnation Method):
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o Materials:

[e]

o

Tetratriacontane.

Porous supporting material (e.g., expanded graphite, porous ceramics, or a polymer
matrix like olefin block copolymer).

e Preparation:

[¢]

[¢]

Dry the porous matrix in an oven to remove any moisture.
Place the dried matrix in a container.
Add the solid tetratriacontane on top of the matrix.

Place the container in a vacuum oven and heat it to a temperature above the melting point
of tetratriacontane (e.g., 90°C).

Apply a vacuum to remove air from the pores of the matrix and facilitate the infiltration of
the molten PCM.

Hold under vacuum for a sufficient time to ensure complete infiltration.

Release the vacuum and allow the composite to cool to room temperature.

e Characterization:

Leakage Test: Place a known weight of the composite on a filter paper and heat it above
the PCM's melting point for a set time (e.g., 1 hour). Weigh the composite and filter paper
afterward to determine any mass loss due to leakage.

DSC Analysis: Determine the melting temperature and latent heat of the composite PCM.
The latent heat will be proportional to the mass fraction of tetratriacontane in the
composite.

Thermal Conductivity Measurement: Measure the thermal conductivity of the composite
material using a suitable method, such as the transient plane source or laser flash
method.
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Material Compatibility

Paraffin waxes, including tetratriacontane, are generally chemically inert and non-corrosive.
They are compatible with a wide range of common engineering materials.

¢ Metals: Paraffin wax is compatible with common metals such as aluminum and steel. It can
even act as a protective layer to inhibit corrosion.

o Plastics and Elastomers: Compatibility with various polymers and elastomers is generally
good, but specific testing is recommended, especially for long-term applications at elevated
temperatures.

Safety and Handling

o Tetratriacontane is a non-toxic and stable compound.

o As with any paraffin, it is combustible, and appropriate precautions should be taken when
heating it, especially to high temperatures.

o Molten tetratriacontane can cause burns; appropriate personal protective equipment (PPE)
such as heat-resistant gloves and safety glasses should be worn when handling the molten
material.

Conclusion

Tetratriacontane is a promising phase change material for medium-temperature thermal
energy storage applications due to its suitable melting temperature, high latent heat of fusion,
and good thermal stability. While its low thermal conductivity is a drawback, this can be
addressed through the creation of composite materials. The protocols outlined in this document
provide a framework for the systematic characterization and evaluation of tetratriacontane and
its composites for thermal energy storage applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080029%#tetratriacontane-as-a-phase-change-
material-for-thermal-energy-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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